Cas no 618400-52-5 (4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline)

• Product Name: 4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline
• CAS No: 618400-52-5
• MF: C₂₂H₂₁N₃
• MW: 327.422244787216
• CID: 6158836
• PubChem ID: 4114998
• Update Time: 2025-07-21

4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline
• AKOS000809026
• 4-methyl-N-[(2-methyl-1H-indol-3-yl)-pyridin-3-ylmethyl]aniline
• Z56976844
• AKOS016074431
• F1396-0020
• 4-methyl-N-[(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methyl]aniline
• 618400-52-5
• 4-methyl-N-((2-methyl-1H-indol-3-yl)(pyridin-3-yl)methyl)aniline

• Inchi： 1S/C22H21N3/c1-15-9-11-18(12-10-15)25-22(17-6-5-13-23-14-17)21-16(2)24-20-8-4-3-7-19(20)21/h3-14,22,24-25H,1-2H3
• InChI Key： DUHCBTFRRRTXMA-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C(=C1C)C(C1C=NC=CC=1)NC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 327.173547683g/mol
• Monoisotopic Mass: 327.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 40.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline

Recent Advances in the Study of 4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline (CAS: 618400-52-5)

The compound 4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline (CAS: 618400-52-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique indole and pyridine structural motifs, has been the subject of several studies aimed at elucidating its pharmacological properties and mechanisms of action. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline, with particular emphasis on improving its bioavailability and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the pyridine ring could enhance the compound's binding affinity for certain kinase targets, which are implicated in various cancers. The study employed molecular docking simulations and in vitro assays to validate these findings, suggesting that this compound could serve as a promising scaffold for the development of novel kinase inhibitors.

In addition to its potential anticancer properties, 4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline has also been investigated for its role in modulating neurotransmitter systems. A preclinical study conducted in 2024 reported that the compound exhibits selective affinity for serotonin receptors, particularly the 5-HT2A subtype. This finding has sparked interest in its potential application as a therapeutic agent for neuropsychiatric disorders such as depression and schizophrenia. However, further in vivo studies are required to confirm these effects and assess the compound's safety profile.

Another area of research has explored the compound's pharmacokinetic properties. A recent pharmacokinetic study revealed that 4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline exhibits moderate plasma stability and a favorable half-life in rodent models. These properties, combined with its low toxicity profile, make it a viable candidate for further drug development. Researchers have also investigated various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's solubility and tissue penetration.

Despite these promising findings, challenges remain in the clinical translation of 4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline. Issues such as metabolic stability, potential drug-drug interactions, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-methyl-N-(2-methyl-1H-indol-3-yl)(pyridin-3-yl)methylaniline (CAS: 618400-52-5) represents a versatile and promising molecule in the field of chemical biology and medicinal chemistry. Its diverse pharmacological properties and potential therapeutic applications underscore the need for continued research and development. Future studies should focus on optimizing its structure, elucidating its mechanisms of action, and evaluating its efficacy in relevant disease models. The insights gained from these efforts could pave the way for the development of novel therapeutics targeting a range of medical conditions.